Methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate

• Molecular Formula: C17H14Cl2N2O5
• Molecular Weight: 397.2 g/mol
• IUPAC Name: methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate
• InChI: InChI=1S/C17H14Cl2N2O5/c1-26-17(23)14(9-10-5-7-11(8-6-10)21(24)25)20-16(22)15-12(18)3-2-4-13(15)19/h2-8,14H,9H2,1H3,(H,20,22)
• InChI Key: CFIPGTUHZRSHDU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC=C2Cl)Cl

Description

Methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate is a useful research compound. Its molecular formula is C17H14Cl2N2O5 and its molecular weight is 397.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-amino-3-(4-nitrophenyl)propanoate 2 (9.5 g) in CH2Cl2 (40 ml) is added, at 0° C., 2,6-dichlorobenzoyl chloride (7.71 g) dissolved in CH2Cl2 (40 ml). DIPEA (2 equ.) is then added dropwise to the mixture at 0° C. The reaction is then risen at RT and pH is brought to 7-8 by addition of DIPEA. The mixture is stirred for 2 h, then evaporated and the residue is placed in AcOEt (175 ml). The organic phase is washed one time with 5% NaHCO3 (150 ml), one time with water, one time with 10% KHSO4 (150 ml) and one time with brine, dried over MgSO4 and evaporated. No further purification is needed.